Cas no 1424607-97-5 (Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]-)
Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]-
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- Inchi: 1S/C20H20N2O2S/c1-15-4-2-5-16(10-15)12-24-18-7-3-6-17(11-18)19(23)22-20(13-21)8-9-25-14-20/h2-7,10-11H,8-9,12,14H2,1H3,(H,22,23)
- InChI Key: XWPJTMQYLAMMIP-UHFFFAOYSA-N
- SMILES: C(NC1(C#N)CCSC1)(=O)C1=CC=CC(OCC2=CC=CC(C)=C2)=C1
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 594.6±50.0 °C(Predicted)
- pka: 10.51±0.20(Predicted)
Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26687525-0.05g |
N-(3-cyanothiolan-3-yl)-3-[(3-methylphenyl)methoxy]benzamide |
1424607-97-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]-
Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy]
The compound Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy] (CAS No. 1424607-97-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide group, a tetrahydrothiophene ring, and a methoxy substituent derived from a methylphenyl group. The integration of these functional groups makes it a versatile compound with promising properties in drug design and material science.
Recent studies have highlighted the importance of tetrahydrothiophene derivatives in medicinal chemistry due to their ability to modulate biological activities. The presence of the 3-cyanotetrahydro-3-thienyl group in this compound introduces electronic and steric effects that can enhance its bioavailability and target specificity. Additionally, the benzamide moiety is known for its role in stabilizing protein-ligand interactions, making it a valuable component in drug discovery.
The methoxy group attached to the benzene ring further enhances the compound's solubility and stability, which are critical factors in pharmaceutical development. The methylphenyl substituent adds complexity to the molecule, potentially influencing its pharmacokinetic properties such as absorption and metabolism. Recent research has explored the use of similar compounds in treating neurodegenerative diseases, where their ability to cross the blood-brain barrier is particularly advantageous.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and oxidation steps. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in the synthesis of such complex molecules. The integration of computational chemistry tools has also played a pivotal role in optimizing reaction conditions and predicting the compound's physical and chemical properties.
The application of this compound extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in organic electronics. Researchers have investigated its potential as a semiconductor material in thin-film transistors and light-emitting diodes (LEDs). The ability to tune its electronic characteristics through structural modifications offers exciting possibilities for developing next-generation electronic devices.
Moreover, the compound's stability under various environmental conditions has been extensively studied. Recent findings indicate that it exhibits remarkable resistance to photodegradation and thermal decomposition, which are essential properties for its use in both pharmaceuticals and advanced materials.
In conclusion, Benzamide, N-(3-cyanotetrahydro-3-thienyl)-3-[(3-methylphenyl)methoxy] (CAS No. 1424607-97-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future innovations in drug development and materials science.
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